Cas no 1269025-45-7 (Ethyl 5-bromo-2-hydroxy-6-methylnicotinate)

• Product Name: Ethyl 5-bromo-2-hydroxy-6-methylnicotinate
• CAS No: 1269025-45-7
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6792819
• PubChem ID: 68005899
• Update Time: 2025-06-30

Ethyl 5-bromo-2-hydroxy-6-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• 1269025-45-7
• DB-385467
• SCHEMBL16828640
• Ethyl 5-bromo-2-hydroxy-6-methylnicotinate
• SCHEMBL10004177
• Ethyl 5-bromo-1,2-dihydro-6-methyl-2-oxo-3-pyridinecarboxylate

• Inchi： 1S/C9H10BrNO3/c1-3-14-9(13)6-4-7(10)5(2)11-8(6)12/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： GDLUMAYBMNTGRU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C(NC=1C)=O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 5-bromo-2-hydroxy-6-methylnicotinate

Ethyl 5-bromo-2-hydroxy-6-methylnicotinate (CAS No. 1269025-45-7): A Comprehensive Overview

Ethyl 5-bromo-2-hydroxy-6-methylnicotinate (CAS No. 1269025-45-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular formula of Ethyl 5-bromo-2-hydroxy-6-methylnicotinate is C₁₀H₁₁BNO₄, reflecting its complex and multifaceted composition. The presence of a bromine atom at the 5-position and hydroxyl groups at the 2-position contribute to its distinct reactivity and functionality, making it a versatile intermediate in synthetic chemistry. The methyl group at the 6-position further enhances its structural complexity, offering multiple sites for chemical modification and functionalization.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds derived from nicotinic acid derivatives. The hydroxyl and ester functionalities in Ethyl 5-bromo-2-hydroxy-6-methylnicotinate suggest its utility in the synthesis of more complex molecules, including potential drug candidates. Preliminary studies have indicated that this compound may exhibit bioactivity relevant to neurological and cardiovascular systems, although further research is necessary to fully elucidate its mechanisms of action.

The synthesis of Ethyl 5-bromo-2-hydroxy-6-methylnicotinate involves a series of well-defined chemical transformations, typically starting from commercially available nicotinic acid derivatives. The bromination step at the 5-position is critical and requires precise control to ensure high yield and selectivity. Subsequent hydroxylation and esterification steps further refine the molecular structure, leading to the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

The compound's stability under various conditions has been a subject of extensive investigation. Studies have shown that Ethyl 5-bromo-2-hydroxy-6-methylnicotinate maintains its integrity under moderate temperatures and pH conditions, making it suitable for long-term storage and transportation. However, exposure to strong oxidizing agents or prolonged UV radiation may lead to degradation, necessitating careful handling and storage protocols.

In the realm of drug discovery, Ethyl 5-bromo-2-hydroxy-6-methylnicotinate has been utilized as a building block for more complex molecules. Its structural features allow for modifications that can fine-tune pharmacokinetic properties, such as solubility and bioavailability. Researchers are exploring its potential in developing inhibitors targeting enzymes involved in metabolic pathways relevant to inflammation and oxidative stress.

The role of brominated compounds in medicinal chemistry cannot be overstated. The bromine atom in Ethyl 5-bromo-2-hydroxy-6-methylnicotinate serves as a handle for further functionalization, enabling the synthesis of derivatives with enhanced bioactivity. For instance, palladium-catalyzed coupling reactions can introduce aryl or heteroaryl groups at various positions, expanding the compound's pharmacological profile.

Recent advancements in computational chemistry have facilitated the design of novel derivatives of Ethyl 5-bromo-2-hydroxy-6-methylnicotinate. Molecular modeling studies have predicted new analogs with improved binding affinity to target proteins, offering a rational approach to drug development. These computational methods complement traditional wet chemistry approaches, providing a synergistic strategy for optimizing lead compounds.

The environmental impact of synthesizing and handling Ethyl 5-bromo-2-hydroxy-6-methylnicotinate is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Solvent recovery systems and catalytic processes have been implemented to enhance sustainability without compromising yield or purity.

In conclusion, Ethyl 5-bromo-2-hydroxy-6-methylnicotinate (CAS No. 1269025-45-7) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing complex biological challenges.